![molecular formula C4H6ClN5 B3022083 4-Chloro-6-hydrazinylpyrimidin-2-amine CAS No. 89124-04-9](/img/structure/B3022083.png)
4-Chloro-6-hydrazinylpyrimidin-2-amine
Overview
Description
4-Chloro-6-hydrazinylpyrimidin-2-amine (CAS Number: 89124-04-9) is a chemical compound with the molecular formula C₄H₆ClN₅ and a molecular weight of 159.58 g/mol . It is a solid substance that is typically stored in a dark place under an inert atmosphere and frozen at temperatures below -20°C . The IUPAC name for this compound is 4-chloro-6-hydrazino-2-pyrimidinamine .
Physical And Chemical Properties Analysis
Scientific Research Applications
4-Chloro-6-hydrazinylpyrimidin-2-amine has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins, enzymes, and other biomolecules. In addition, this compound has been used to modulate the activity of certain enzymes, hormones, and other biological molecules. It has also been used to study the mechanisms of action of various drugs and to investigate the effects of certain compounds on cellular processes.
Mechanism of Action
4-Chloro-6-hydrazinylpyrimidin-2-amine acts as an alkylating agent and can be used to modify the structure and activity of certain proteins, enzymes, and other biomolecules. It can also be used to modulate the activity of certain hormones and other biological molecules.
Biochemical and Physiological Effects
This compound has been used to study the effects of certain compounds on cellular processes. It has been used to study the mechanisms of action of various drugs and to investigate the effects of certain compounds on cellular processes. In addition, this compound has been used to modulate the activity of certain enzymes, hormones, and other biological molecules.
Advantages and Limitations for Lab Experiments
4-Chloro-6-hydrazinylpyrimidin-2-amine has several advantages for use in lab experiments. It is a relatively inexpensive compound, and the synthesis process is simple and straightforward. In addition, this compound is a versatile molecule that can be used to study various biochemical and physiological processes. However, this compound is also known to be toxic and should be handled with care.
Future Directions
There are several potential future directions for 4-Chloro-6-hydrazinylpyrimidin-2-amine. It could be further studied to better understand its mechanism of action and its effects on cellular processes. In addition, this compound could be used to modulate the activity of certain enzymes, hormones, and other biological molecules. It could also be used to study the structure and function of proteins, enzymes, and other biomolecules. Finally, this compound could be used to investigate the effects of certain compounds on cellular processes.
Safety and Hazards
- Precautionary Statements : P261 (Avoid breathing dust/fume/gas/mist/vapors), P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink, or smoke when using this product), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), P310 (Immediately call a POISON CENTER or doctor/physician), P330 (Rinse mouth), P361 (Remove/Take off immediately all contaminated clothing), P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405 (Store locked up), P501 (Dispose of contents/container in accordance with local/regional/national/international regulations) .
properties
IUPAC Name |
4-chloro-6-hydrazinylpyrimidin-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6ClN5/c5-2-1-3(10-7)9-4(6)8-2/h1H,7H2,(H3,6,8,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPECMSQKAVWRSP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(N=C1Cl)N)NN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6ClN5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10283660 | |
Record name | 4-chloro-6-hydrazinylpyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10283660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.58 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89124-04-9 | |
Record name | 89124-04-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=32809 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-chloro-6-hydrazinylpyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10283660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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